Cas no 1340429-61-9 (1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine)

• Product Name: 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine
• CAS No: 1340429-61-9
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• MDL: MFCD20352134
• CID: 4785013
• Update Time: 2025-10-22

1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine
• 1-cyclopropylsulfonyl-2,3-dihydroindol-5-amine

• MDL： MFCD20352134
• Inchi： 1S/C11H14N2O2S/c12-9-1-4-11-8(7-9)5-6-13(11)16(14,15)10-2-3-10/h1,4,7,10H,2-3,5-6,12H2
• InChI Key： QHZGKTUPMGPLNZ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1C2C=CC(=CC=2CC1)N)(=O)=O

Computed Properties

• Exact Mass: 238.07759887 g/mol
• Monoisotopic Mass: 238.07759887 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.8
• Molecular Weight: 238.31

Additional information on 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine

Research Brief on 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine (CAS: 1340429-61-9)

The compound 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine (CAS: 1340429-61-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine, which include a cyclopropane sulfonyl group and a dihydroindole scaffold. These structural motifs are known to confer stability and bioactivity, making the compound a promising candidate for drug development. Researchers have explored its role as a modulator of various biological pathways, particularly those involved in inflammation and oncology.

One of the key findings from recent literature is the compound's ability to inhibit specific enzymes involved in inflammatory responses. In vitro studies have demonstrated its potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. This suggests potential applications in the treatment of conditions such as rheumatoid arthritis and other chronic inflammatory disorders.

Additionally, 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine has shown promise in preclinical oncology research. Studies indicate that it may act as a selective inhibitor of certain kinases that are overexpressed in various cancers. For instance, it has been observed to inhibit the activity of protein kinase B (Akt), a critical regulator of cell survival and proliferation. These findings position the compound as a potential lead for the development of targeted cancer therapies.

The synthesis of 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, which are essential for scaling up production for clinical trials. One such method involves a multi-step process starting from commercially available indole derivatives, followed by cyclopropanation and sulfonylation. These advancements in synthesis are crucial for ensuring the compound's availability for further studies.

Despite these promising results, challenges remain in the development of 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine as a therapeutic agent. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on optimizing the compound's properties to enhance its efficacy and safety profile.

In conclusion, 1-(Cyclopropanesulfonyl)-2,3-dihydro-1H-indol-5-amine represents a compelling area of research in chemical biology and drug discovery. Its dual potential in inflammation and oncology, coupled with advancements in synthetic methodologies, underscores its significance. Continued investigation into its mechanisms of action and therapeutic applications will be essential for translating these findings into clinical benefits.